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1-[5-{4-[(2-chlorobenzyl)oxy]-3-methoxyphenyl}-4-[3-chloro-4-(4-morpholinyl)phenyl]-1-(4-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-3-yl]ethanone 1-[5-{4-[(2-chlorobenzyl)oxy]-3-methoxyphenyl}-4-[3-chloro-4-(4-morpholinyl)phenyl]-1-(4-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-3-yl]ethanone
Brand Name: Vulcanchem
CAS No.:
VCID: VC0995831
InChI: InChI=1S/C35H34Cl2N4O4/c1-23-8-11-27(12-9-23)41-35(25-10-15-32(33(20-25)43-3)45-22-26-6-4-5-7-29(26)36)40(34(38-41)24(2)42)28-13-14-31(30(37)21-28)39-16-18-44-19-17-39/h4-15,20-21,35H,16-19,22H2,1-3H3
SMILES: CC1=CC=C(C=C1)N2C(N(C(=N2)C(=O)C)C3=CC(=C(C=C3)N4CCOCC4)Cl)C5=CC(=C(C=C5)OCC6=CC=CC=C6Cl)OC
Molecular Formula: C35H34Cl2N4O4
Molecular Weight: 645.6 g/mol

1-[5-{4-[(2-chlorobenzyl)oxy]-3-methoxyphenyl}-4-[3-chloro-4-(4-morpholinyl)phenyl]-1-(4-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-3-yl]ethanone

CAS No.:

Cat. No.: VC0995831

Molecular Formula: C35H34Cl2N4O4

Molecular Weight: 645.6 g/mol

* For research use only. Not for human or veterinary use.

1-[5-{4-[(2-chlorobenzyl)oxy]-3-methoxyphenyl}-4-[3-chloro-4-(4-morpholinyl)phenyl]-1-(4-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-3-yl]ethanone -

Specification

Molecular Formula C35H34Cl2N4O4
Molecular Weight 645.6 g/mol
IUPAC Name 1-[4-(3-chloro-4-morpholin-4-ylphenyl)-3-[4-[(2-chlorophenyl)methoxy]-3-methoxyphenyl]-2-(4-methylphenyl)-3H-1,2,4-triazol-5-yl]ethanone
Standard InChI InChI=1S/C35H34Cl2N4O4/c1-23-8-11-27(12-9-23)41-35(25-10-15-32(33(20-25)43-3)45-22-26-6-4-5-7-29(26)36)40(34(38-41)24(2)42)28-13-14-31(30(37)21-28)39-16-18-44-19-17-39/h4-15,20-21,35H,16-19,22H2,1-3H3
Standard InChI Key POQXMPNKDQNXSC-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)N2C(N(C(=N2)C(=O)C)C3=CC(=C(C=C3)N4CCOCC4)Cl)C5=CC(=C(C=C5)OCC6=CC=CC=C6Cl)OC
Canonical SMILES CC1=CC=C(C=C1)N2C(N(C(=N2)C(=O)C)C3=CC(=C(C=C3)N4CCOCC4)Cl)C5=CC(=C(C=C5)OCC6=CC=CC=C6Cl)OC

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